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Compound of Interest

Compound Name: Ethyl trans-4-oxo-2-butenoate

Cat. No.: B042197

Essential Safety and Handling Guide for Ethyl trans-
4-0x0-2-butenoate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Ethyl trans-4-o0xo-2-butenoate (CAS 2960-66-9). It is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Chemical Safety and Hazard Information

Ethyl trans-4-oxo0-2-butenoate is classified as a hazardous chemical. It is toxic if swallowed,
causes burns, and may provoke an allergic skin reaction.[1] The compound can be irritating to
the eyes, skin, and respiratory system.

Quantitative Safety Data:
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Property Value Source
Melting Point -20 °C

Boiling Point 131 °C

Density 1.09 g/cm3

Solubility in Water

2.6 g/L at 25°C

[2]

UN Number

2922 /2927

[1]

Hazard Class

8 (Corrosive) / 6.1 (Toxic)

[1]

Packing Group

[1]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following PPE is mandatory when

handling Ethyl trans-4-oxo-2-butenoate:

PPE Category

Specification

Rationale

Eye and Face Protection

Safety glasses with side-
shields (conforming to EN166)
or chemical safety goggles.[3]
[4] A face shield may be

required for splash hazards.

Protects against splashes and
vapors that can cause severe

eye irritation or burns.[1]

Hand Protection

Wear appropriate protective

gloves.

Prevents skin contact, which
can cause burns and allergic

reactions.[1][3]

Body Protection

Wear suitable protective

clothing, such as a lab coat.

Protects against skin exposure

from spills or splashes.[3]

Respiratory Protection

Use only under a chemical

fume hood.[1] If a fume hood is
not available, a NIOSH (US) or
CEN (EU) approved respirator

may be necessary.

Prevents inhalation of vapors,
which are irritating to the

respiratory system.
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Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is critical for safety.
1. Pre-Handling Preparations:

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[1]

 Verify that the chemical fume hood is functioning correctly.

o Assemble all necessary materials and equipment within the fume hood before commencing
work.

» Don all required personal protective equipment as specified above.
2. Handling the Chemical:

o Conduct all handling of Ethyl trans-4-o0xo-2-butenoate within a certified chemical fume
hood to minimize inhalation exposure.[1]

» Avoid direct contact with eyes, skin, and clothing.[1][3]

e Do not breathe in mist, vapors, or spray.[1]

o Keep the container tightly closed when not in use.

o Keep away from open flames, hot surfaces, and other sources of ignition.[1]
3. Post-Handling Procedures:

e Wash hands thoroughly after handling the chemical.

o Contaminated work clothing should not be allowed out of the workplace and should be
washed before reuse.[5]

» Store Ethyl trans-4-0xo0-2-butenoate in a tightly closed container in a dry, cool, and well-
ventilated area.[1] It is recommended to keep it refrigerated.[1]
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Emergency and Disposal Plan

First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Seek immediate medical attention.[1]

o Skin Contact: Immediately remove all contaminated clothing. Wash skin with plenty of soap
and water. Seek medical attention if irritation or a rash occurs.[4][5]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical help.[5]

 Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water and call a physician or poison
control center immediately.[1][5]

Spill Containment and Cleanup:

Evacuate personnel to a safe area.

Ensure adequate ventilation.

Remove all sources of ignition.[1]

Wear full personal protective equipment.

Contain the spillage and absorb it with an inert material (e.g., sand, diatomite).[6]

Collect the absorbed material and place it into a suitable, closed container for disposal.[1]
Disposal Plan:

» Dispose of the chemical and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations.[3]

e Do not allow the product to enter drains or waterways.

o Contaminated packaging should be treated as hazardous waste.
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Workflow for Safe Handling of Ethyl trans-4-0xo0-2-
butenoate

Pre-Operational Checks
(Fume Hood, Eyewash)

Handle Chemical in Fume Hood

Don Required PPE

___________________

Avoid Contact and Inhalation Thoroughly Wash Hands

Emergency & Disposal

! ' . Store Properly
Spill Response First Aid Measures (Refrigerated, Sealed)

Proper Waste Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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